![molecular formula C17H18O B1360491 1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one CAS No. 898764-30-2](/img/structure/B1360491.png)
1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one
Overview
Description
1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one, commonly known as DMPP, is a synthetic organic compound that has seen use in a variety of scientific applications and research. It is a white crystalline solid with a molecular weight of 212.3 g/mol and a melting point of 95-97°C. DMPP has a unique structure and chemical properties that make it useful in a number of applications.
Scientific Research Applications
Biological Screening
The compound “1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one” can be used in biological screening. For instance, a series of derivatives of this compound have been synthesized and screened for antibacterial, antifungal, and anthelmintic activity . Some of these compounds showed significant biological activities .
Fingerprint Analysis
This compound can also be used in fingerprint analysis. In one study, a derivative of this compound exhibited good stickiness and finger rhythm without dense dust . The resulting compound can be used to detect fingerprints on all types of flat surfaces and is easily accepted for detecting hidden fingerprints .
Redox-Active Ligands
The compound “1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one” can be used as a redox-active ligand in the synthesis of metal complexes . These complexes are of interest due to their potential applications in dye-sensitized solar cells .
Charge Transfer Chromophores
This compound can be used in the design of charge transfer chromophores. These are compounds that contain both donor and acceptor organic parts coordinated to a metal center . They can find application in photochemical charge transfer and nonlinear optics .
properties
IUPAC Name |
1-(2,6-dimethylphenyl)-3-phenylpropan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O/c1-13-7-6-8-14(2)17(13)16(18)12-11-15-9-4-3-5-10-15/h3-10H,11-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQWMCBZHQCMTPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C(=O)CCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20643978 | |
Record name | 1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20643978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one | |
CAS RN |
898764-30-2 | |
Record name | 1-(2,6-Dimethylphenyl)-3-phenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20643978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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